Cas no 1909301-27-4 (rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine)

• Product Name: rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine
• CAS No: 1909301-27-4
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5246990
• PubChem ID: 122163540
• Update Time: 2025-05-24

rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2,5-dimethyl-3-(2,2,2-trifluoroethyl)-, (2S,5R)-
• rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine

• Inchi： 1S/C8H14F3N/c1-5-3-7(6(2)12-5)4-8(9,10)11/h5-7,12H,3-4H2,1-2H3/t5-,6+,7?/m1/s1
• InChI Key： YAOVUTLHVSFKBC-JEAXJGTLSA-N
• SMILES： N1[C@H](C)CC(CC(F)(F)F)[C@@H]1C

Additional information on rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine

Comprehensive Overview of rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine (CAS No. 1909301-27-4)

The compound rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine (CAS No. 1909301-27-4) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a pyrrolidine core with 2,5-dimethyl and 2,2,2-trifluoroethyl substituents, making it a versatile intermediate for drug discovery and material science applications. Its stereochemistry, particularly the (2R,5S) configuration, plays a critical role in its biological activity and synthetic utility.

In recent years, the demand for chiral building blocks like rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are increasingly exploring its potential as a key intermediate for central nervous system (CNS) therapeutics, catalysts, and ligands in asymmetric reactions. The incorporation of a trifluoroethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in modern drug design.

The synthesis of rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine typically involves multi-step organic transformations, including stereoselective alkylation and ring-closure reactions. Advanced techniques such as chiral resolution or enzymatic desymmetrization are often employed to isolate the desired enantiomer. Its CAS No. 1909301-27-4 serves as a unique identifier in chemical databases, facilitating global collaboration and regulatory compliance.

From an industrial perspective, this compound aligns with the rising trend of green chemistry and sustainable synthesis. Companies are investing in scalable production methods to meet the needs of high-value pharmaceuticals and specialty chemicals. Its compatibility with flow chemistry and continuous manufacturing further underscores its relevance in modern chemical engineering.

In the context of AI-driven drug discovery, rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine has been flagged as a promising scaffold for virtual screening. Computational models highlight its potential to interact with G-protein-coupled receptors (GPCRs) and ion channels, making it a candidate for neurological disorders and pain management therapies. These insights are frequently searched by professionals in medicinal chemistry and bioinformatics.

Regulatory agencies such as the FDA and EMA have stringent guidelines for chiral compounds, and rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine is no exception. Its safety profile and ADME (Absorption, Distribution, Metabolism, Excretion) properties are under active investigation, with preliminary data suggesting favorable pharmacokinetics. This aligns with the broader industry focus on translational research and preclinical development.

In summary, rac-(2R,5S)-2,5-dimethyl-3-(2,2,2-trifluoroethyl)pyrrolidine (CAS No. 1909301-27-4) represents a cutting-edge example of how chiral chemistry is shaping the future of life sciences. Its applications span from drug discovery to catalysis, reflecting the interdisciplinary nature of modern chemical innovation. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable technologies.